molecular formula C14H15N7 B583835 Diminazene-13C2,15N4 Dihydrochloride (major) CAS No. 1346606-59-4

Diminazene-13C2,15N4 Dihydrochloride (major)

Cat. No. B583835
M. Wt: 287.28
InChI Key: XNYZHCFCZNMTFY-WCCMSLRSSA-N
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Description

Diminazene-13C2,15N4 Dihydrochloride (major), also known as Diminazene-13C2,15N4 Dihydrochloride (major), is a useful research compound. Its molecular formula is C14H15N7 and its molecular weight is 287.28. The purity is usually 95%.
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properties

CAS RN

1346606-59-4

Product Name

Diminazene-13C2,15N4 Dihydrochloride (major)

Molecular Formula

C14H15N7

Molecular Weight

287.28

IUPAC Name

4-[2-[4-(C-azanylcarbonimidoyl)phenyl]iminohydrazinyl]benzenecarboximidamide

InChI

InChI=1S/C14H15N7/c15-13(16)9-1-5-11(6-2-9)19-21-20-12-7-3-10(4-8-12)14(17)18/h1-8H,(H3,15,16)(H3,17,18)(H,19,20)/i13+1,14+1,15+1,16+1,17+1,18+1

InChI Key

XNYZHCFCZNMTFY-WCCMSLRSSA-N

SMILES

C1=CC(=CC=C1C(=N)N)NN=NC2=CC=C(C=C2)C(=N)N

synonyms

4,4’-(1-Triazene-1,3-diyl)bisbenzenecarboximidamide-13C2,15N4Dihydrochloride;  4,4’-(Diazoamino)dibenzamidine-13C2,15N4 Dihydrochloride;  Berenil-13C2,15N4 Dihydrochloride; 

Origin of Product

United States

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